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Compound of Interest

Compound Name: ML406
CAS No.: 774589-47-8
Cat. No.: B15622952
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Introduction

ML406 is a potent small-molecule inhibitor of Mycobacterium tuberculosis (M.tb) 7,8-
diaminopelargonic acid synthase (BioA), a critical enzyme in the biotin biosynthesis pathway.[1]
[2] The essentiality of this pathway for M.tb survival and the absence of a homologous pathway
in humans make BioA an attractive target for the development of novel anti-tubercular agents.
This document provides detailed protocols for the in vitro evaluation of ML406 and other
potential inhibitors targeting M.tb.

Quantitative Data Summary

The inhibitory activity of ML406 has been characterized through both biochemical and whole-
cell assays. The key quantitative data are summarized in the table below for easy comparison.
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Assay Type Target/Strain Parameter Value Reference

M. tuberculosis

Biochemical )

BioA (DAPA ICso0 30 nM [1]
Assay

synthase)

wild-Type M.
Whole-Cell P )

tuberculosis ICso 3.2 uM [1]
Assay

(H37Rv)

Signaling Pathway

MLA406 targets the biotin biosynthesis pathway in Mycobacterium tuberculosis by inhibiting the
enzyme BioA. This pathway is crucial for the bacterium's survival.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5564477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5564477/
https://www.benchchem.com/product/b15622952/docs?utm_src=pdf-body#application-notes-and-protocols-ml406-in-vitro-assay-for-mycobacterium-tuberculosis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Biotin Biosynthesis Pathway in M. tuberculosis

~

(7-keto-8-aminopelargonic acid (KAPA))

BioA (DAPA synthase)
Target of ML406

(7,8-diaminopelargonic acid (DAPA))

BioD

(Dethiobiotin (DTB))
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In Vitro Screening Cascade

Compound Library
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Biochemical Assay
(BioA Enzyme Inhibition)
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ctive Compounds
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(M. tb Growth Inhibition - REMA)
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Potent Compounds

Tertiary Screen:
Cytotoxicity Assay
(HEK293, HepG2, A549)

Determine CCso
Calculate Selectivity Index (Sl = CCso/MIC)

Selective Compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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